Cas no 312632-92-1 (3-chloro-N-(3-acetamidophenyl)benzamide)

• Product Name: 3-chloro-N-(3-acetamidophenyl)benzamide
• CAS No: 312632-92-1
• MF: C₁₅H₁₃ClN₂O₂
• MW: 288.728922605515
• MDL: MFCD01063114
• CID: 3062974
• PubChem ID: 669190
• Update Time: 2025-07-19

3-chloro-N-(3-acetamidophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(acetylamino)phenyl]-3-chlorobenzamide
• 3-chloro-N-(3-acetamidophenyl)benzamide
• Benzamide, N-[3-(acetylamino)phenyl]-3-chloro-
• SMR001530668
• EN300-26866710
• BRD-K61217870-001-01-6
• UNII-53SX75F9SP
• BDBM50312136
• N-(3-Acetamidophenyl)-3-chloranyl-benzamide
• 53SX75F9SP
• Z28281866
• STK036460
• SR-01000407944
• EU-0002463
• N-(3-(Acetylamino)phenyl)-3-chlorobenzamide
• AKOS001296542
• Oprea1_130541
• CHEBI:93070
• AB00088853-01
• N-(3-acetamidophenyl)-3-chlorobenzamide
• MLS002699912
• Cambridge id 5554516
• SR-01000407944-1
• AK-968/11468636
• Q27164798
• Benzamide, N-(3-(acetylamino)phenyl)-3-chloro-
• Oprea1_356143
• CHEMBL1080810
• 312632-92-1

• MDL： MFCD01063114
• Inchi： 1S/C15H13ClN2O2/c1-10(19)17-13-6-3-7-14(9-13)18-15(20)11-4-2-5-12(16)8-11/h2-9H,1H3,(H,17,19)(H,18,20)
• InChI Key： XZMOBKLRYXTSSS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1=CC=CC(=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 288.0665554Da
• Monoisotopic Mass: 288.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.2Ų